(25RS)-26-Hydroxycholesterol-d4

• Molecular Formula: C27H46O2
• Molecular Weight: 406.7 g/mol
• InChI: InChI=1S/C27H46O2/c1-18(17-28)6-5-7-19(2)23-10-11-24-22-9-8-20-16-21(29)12-14-26(20,3)25(22)13-15-27(23,24)4/h8,18-19,21-25,28-29H,5-7,9-17H2,1-4H3/t18?,19-,21+,22+,23-,24+,25+,26+,27-/m1/s1/i6D2,17D2
• InChIKey: FYHRJWMENCALJY-UTWPMAJGSA-N

(25RS)-26-Hydroxycholesterol-d4 Procurement Overview

(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-5,5,7,7-tetradeuterio-7-hydroxy-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol, also designated (25RS)-26-hydroxycholesterol-d4, is a site-specifically deuterated derivative of 26-hydroxycholesterol (also known as 27-hydroxycholesterol) [1]. It is an oxysterol that functions as an endogenous ligand for liver X receptors (LXRα and LXRβ) and as a selective estrogen receptor modulator (SERM), thereby playing a critical role in cholesterol homeostasis and lipid metabolism regulation [2]. The incorporation of four deuterium atoms at positions 24 and 26 of the side chain provides a stable isotopic signature that enables precise quantitation via mass spectrometry while preserving the full biological activity of the native oxysterol [3].

✓ Isotope-labeled internal standard (ISTD) for quantitative LC-MS/MS

✓ Deuterated at 24,24,26,26 positions for +4 Da mass shift

✓ Co-eluting standard for endogenous 26-hydroxycholesterol in biological matrices

• [1] Javitt NB. 26-Hydroxycholesterol: synthesis, metabolism, and biologic activities. J Lipid Res. 1990 Sep;31(9):1527-33. PMID: 2250083. View Source
• [2] Fu X, Menke JG, Chen Y, Zhou G, MacNaul KL, Wright SD, Sparrow CP, Lund EG. 27-hydroxycholesterol is an endogenous ligand for liver X receptor in cholesterol-loaded cells. J Biol Chem. 2001 Oct 19;276(42):38378-87. doi: 10.1074/jbc.M105805200. View Source
• [3] Griffiths WJ, Wang Y. Analysis of neurosterols by GC-MS and LC-MS/MS. J Chromatogr B Analyt Technol Biomed Life Sci. 2009 Aug 15;877(26):2778-805. doi: 10.1016/j.jchromb.2009.05.019. View Source

(25RS)-26-Hydroxycholesterol-d4 vs. Generic Substitutes

Substituting non-deuterated 26-hydroxycholesterol or other oxysterol analogs for (25RS)-26-hydroxycholesterol-d4 in mass spectrometry-based tracer studies introduces critical analytical failures. Non-deuterated forms co-elute with the endogenous analyte, precluding differentiation of tracer from tracee and severely compromising quantitative accuracy [1]. Alternative deuterated cholesterol analogs (e.g., cholesterol‑d6, cholesterol‑d7) possess distinct metabolic fates; they lack the 26‑hydroxyl group essential for CYP27A1‑mediated conversion to bile acids and for LXR engagement, rendering them inappropriate for studies of the acidic bile acid synthesis pathway or oxysterol‑specific nuclear receptor signaling [2]. Even 7α‑hydroxycholesterol‑d7, while deuterated, follows the neutral bile acid synthesis route and does not activate LXR, thereby failing to recapitulate the biological actions of 26‑hydroxycholesterol [3]. Thus, only a deuterated, biologically identical 26‑hydroxycholesterol isotopologue can provide the necessary combination of isotopic distinction and authentic oxysterol pharmacology.

• Unlabeled analog may not compensate for matrix effects or extraction losses, leading to high inter-laboratory variability.
• Structurally distinct deuterated oxysterols (e.g., 27-hydroxycholesterol-d6) can exhibit different retention and ionization, potentially introducing systematic errors.
• External calibration and surrogate standards lack co-elution matching, which may affect inter-study reproducibility.

• [1] Beaumont M, Gallardo-Williams M, Ballard KD, Bylund DB. Method for simultaneous measurements of traces of heptadeuterated cholesterol and cholesterol by gas chromatography–mass spectrometry: application in humans. J Lipid Res. 1998;39(5):1021-1027. View Source
• [2] Chiang JYL. Bile acid metabolism and signaling. Compr Physiol. 2013;3(3):1191-1212. doi: 10.1002/cphy.c120023. View Source
• [3] Russell DW. The enzymes, regulation, and genetics of bile acid synthesis. Annu Rev Biochem. 2003;72:137-174. doi: 10.1146/annurev.biochem.72.121801.161712. View Source

(25RS)-26-Hydroxycholesterol-d4 Quantitative Evidence

Isotopic Purity and Labeling Accuracy

The non-deuterated parent compound, 26-hydroxycholesterol (27-hydroxycholesterol), activates liver X receptors (LXRα and LXRβ) with EC50 values of 85 nM and 71 nM, respectively, in cholesterol-loaded human macrophages [1]. In contrast, 7α-hydroxycholesterol, the primary oxysterol of the neutral bile acid pathway, exhibits negligible LXR agonist activity [2]. Similarly, 24(S)-hydroxycholesterol, a brain-specific oxysterol, displays weak LXR activation (EC50 >1 µM) [3]. Because deuteration at positions 24 and 26 does not alter the pharmacophore, (25RS)-26-hydroxycholesterol-d4 retains full LXR potency, enabling its use as a biologically authentic tracer for the acidic bile acid synthesis pathway and for LXR‑mediated gene regulation.

Labeling Pattern

Class-level

Specific tetradeuteration at 24,24,26,26; stable +4 Da mass shift.

Reduced H/D scrambling risk supports reliable ISTD use.

Deuterium exchange behavior may vary with method conditions.

Evidence Dimension	LXRα Activation (EC50)
Target Compound Data	85 nM (for non‑deuterated 26‑hydroxycholesterol; deuterated form presumed identical)
Comparator Or Baseline	7α-hydroxycholesterol: EC50 >10 µM; 24(S)-hydroxycholesterol: EC50 >1 µM
Quantified Difference	≥120‑fold greater potency than 7α‑hydroxycholesterol
Conditions	Cholesterol‑loaded human macrophage cells (THP‑1 derived), LXR transactivation assay

Why This Matters

For investigators studying LXR‑mediated cholesterol efflux or bile acid homeostasis, only 26‑hydroxycholesterol‑based tracers provide both isotopic labeling and authentic LXR pharmacology, whereas alternative oxysterol tracers fail to recapitulate the biological pathway.

• [1] Fu X, Menke JG, Chen Y, Zhou G, MacNaul KL, Wright SD, Sparrow CP, Lund EG. 27-hydroxycholesterol is an endogenous ligand for liver X receptor in cholesterol-loaded cells. J Biol Chem. 2001;276(42):38378-38387. doi: 10.1074/jbc.M105805200. View Source
• [2] Janowski BA, Willy PJ, Devi TR, Falck JR, Mangelsdorf DJ. An oxysterol signalling pathway mediated by the nuclear receptor LXRα. Nature. 1996;383(6602):728-731. doi: 10.1038/383728a0. View Source
• [3] Lehmann JM, Kliewer SA, Moore LB, Smith-Oliver TA, Oliver BB, Su JL, Sundseth SS, Winegar DA, Blanchard DE, Spencer TA, Willson TM. Activation of the nuclear receptor LXR by oxysterols defines a new hormone response pathway. J Biol Chem. 1997;272(6):3137-3140. doi: 10.1074/jbc.272.6.3137. View Source

Matrix Effect Compensation in Plasma

The deuterium labeling pattern of (25RS)-26-hydroxycholesterol-d4 introduces a mass increment of +4 Da (from 402.7 to 406.7 g/mol) relative to the non‑deuterated parent [1]. This mass shift is sufficiently large to eliminate overlap with the natural isotopic envelope of endogenous 26‑hydroxycholesterol (M+0 to M+3) in LC‑MS/MS and GC‑MS analyses, enabling baseline‑resolved detection of the tracer [2]. In contrast, non‑deuterated 26‑hydroxycholesterol cannot be distinguished from the endogenous pool, precluding its use as a tracer. Among commercially available deuterated 26‑hydroxycholesterol isotopologues, the d4 variant (98 atom% D) provides an optimal balance of isotopic purity and cost‑effectiveness, avoiding the synthetic complexity and expense of higher‑order deuteration (e.g., d6 or d7) while still ensuring a clean mass channel for quantification [3].

Matrix Effect Compensation

Class-level

Recovery range 85–108% in human plasma research matrices using ISTD correction.

Supports normalization of extraction and ionization variability.

Recovery data inferred from oxysterol class; method-specific validation recommended.

Evidence Dimension	Molecular Mass and Isotopic Purity
Target Compound Data	406.7 g/mol; ≥98 atom% D
Comparator Or Baseline	Non‑deuterated 26‑hydroxycholesterol: 402.7 g/mol; 0 atom% D
Quantified Difference	+4 Da mass shift; ≥98% deuterium incorporation at C‑24 and C‑26
Conditions	High‑resolution mass spectrometry (HRMS) or GC‑MS with electron ionization

Why This Matters

The +4 Da mass shift and high atom% D ensure unambiguous quantification of tracer‑derived metabolites in complex biological matrices, a prerequisite for accurate kinetic studies of cholesterol elimination and bile acid synthesis in vivo.

• [1] C/D/N Isotopes Inc. (25RS)-26-Hydroxycholesterol-24,24,26,26-d4 Product Datasheet. Catalog No. D-6879. View Source
• [2] Lütjohann D, Brzezinka A, Barth E, Abramowski D, Staufenbiel M, von Bergmann K, Beyreuther K, Multhaup G, Bayer TA. Profile of cholesterol-related sterols in aged amyloid precursor protein transgenic mouse brain. J Lipid Res. 2002;43(7):1078-1085. PMID: 12091490. View Source
• [3] Schroepfer GJ Jr. Oxysterols: modulators of cholesterol metabolism and other processes. Physiol Rev. 2000;80(1):361-554. doi: 10.1152/physrev.2000.80.1.361. View Source

Specificity vs. Structurally Related Oxysterols

26‑Hydroxycholesterol is the exclusive entry point into the acidic (alternative) pathway of bile acid biosynthesis, catalyzed by the mitochondrial enzyme CYP27A1 [1]. By contrast, 7α‑hydroxycholesterol initiates the neutral (classical) pathway via CYP7A1 and does not serve as a substrate for CYP27A1 [2]. In human hepatocytes, the acidic pathway accounts for approximately 30‑50% of total bile acid production, and its flux is differentially regulated in liver disease [3]. (25RS)-26-Hydroxycholesterol-d4 thus constitutes the only isotopically labeled tracer capable of quantifying acidic pathway flux in vivo; deuterated 7α‑hydroxycholesterol probes the neutral pathway but provides no information on CYP27A1 activity, while generic deuterated cholesterol tracers undergo metabolism through both pathways, confounding pathway‑specific interpretation.

Analyte Specificity

Head-to-head

This compound validated for 26-hydroxycholesterol; incorrect deuterated analog (e.g., 27-hydroxycholesterol-d6) leads to inaccurate quantification.

Analyte-matched ISTD essential for multi-oxysterol panel accuracy.

Differing retention times and ionization efficiencies cause systematic errors.

Evidence Dimension	Enzyme Specificity (Substrate)
Target Compound Data	CYP27A1 (mitochondrial sterol 27‑hydroxylase) substrate
Comparator Or Baseline	7α‑hydroxycholesterol: CYP7A1 substrate; Cholesterol: substrate for both CYP7A1 and CYP27A1
Quantified Difference	Exclusive commitment to acidic pathway (vs. cholesterol, which partitions ~30‑50% acidic / 50‑70% neutral)
Conditions	Human primary hepatocytes; mitochondrial vs. microsomal enzyme assays

Why This Matters

Selecting (25RS)-26-Hydroxycholesterol-d4 over generic deuterated cholesterol enables precise measurement of acidic pathway flux, a parameter that is specifically altered in non‑alcoholic steatohepatitis (NASH), primary biliary cirrhosis, and inborn errors of bile acid synthesis.

• [1] Cali JJ, Russell DW. Characterization of human sterol 27-hydroxylase. A mitochondrial cytochrome P-450 that catalyzes multiple oxidation reactions in bile acid biosynthesis. J Biol Chem. 1991;266(12):7774-7778. PMID: 2019598. View Source
• [2] Chiang JYL. Bile acids: regulation of synthesis. J Lipid Res. 2009;50(10):1955-1966. doi: 10.1194/jlr.R900010-JLR200. View Source
• [3] Axelson M, Sjövall J. Potential bile acid precursors in plasma—possible indicators of biosynthetic pathways to cholic and chenodeoxycholic acids in man. J Steroid Biochem. 1990;36(6):631-640. doi: 10.1016/0022-4731(90)90182-R. View Source

In Vivo Bile Acid Pathway Tracing

26‑Hydroxycholesterol acts as an endogenous selective estrogen receptor modulator (SERM), binding to both ERα and ERβ with IC50 values of approximately 1 µM and antagonizing estradiol‑induced transcriptional activation in breast cancer cell lines [1]. In contrast, cholesterol exhibits no detectable binding to estrogen receptors at concentrations up to 10 µM [2]. This SERM activity is independent of LXR engagement and has been implicated in the pathophysiology of breast cancer and atherosclerosis [3]. (25RS)-26-Hydroxycholesterol-d4, being structurally identical except for isotopic substitution, retains full SERM activity, thereby enabling tracer studies that simultaneously interrogate LXR‑dependent and ER‑dependent signaling in vivo. Generic deuterated cholesterol tracers lack this oxysterol‑specific pharmacology.

Bile Acid Pathway Tracing

Class-level

Tracer specific for acidic bile acid pathway via CYP27A1; enables distinction from neutral pathway.

Supports pathway partitioning research in metabolic models.

In vivo tracer application requires model-specific validation.

Evidence Dimension	Estrogen Receptor Binding (IC50)
Target Compound Data	~1 µM (ERα and ERβ)
Comparator Or Baseline	Cholesterol: IC50 >10 µM (no significant binding)
Quantified Difference	>10‑fold greater affinity for estrogen receptors
Conditions	MCF‑7 breast cancer cells, competitive radioligand binding assay with [³H]estradiol

Why This Matters

Investigators examining the intersection of cholesterol metabolism and estrogen signaling—particularly in breast cancer or cardiovascular research—require a tracer that faithfully replicates the SERM activity of 26‑hydroxycholesterol; generic deuterated cholesterol does not.

• [1] DuSell CD, Umetani M, Shaul PW, Mangelsdorf DJ, McDonnell DP. 27-hydroxycholesterol is an endogenous selective estrogen receptor modulator. Mol Endocrinol. 2008;22(1):65-77. doi: 10.1210/me.2007-0383. View Source
• [2] Umetani M, Domoto H, Gormley AK, Yuhanna IS, Cummins CL, Javitt NB, Korach KS, Shaul PW, Mangelsdorf DJ. 27-Hydroxycholesterol is an endogenous SERM that inhibits the cardiovascular effects of estrogen. Nat Med. 2007;13(10):1185-1192. doi: 10.1038/nm1641. View Source
• [3] Nelson ER, Wardell SE, Jasper JS, Park S, Suchindran S, Howe MK, Carver NJ, Pillai RV, Sullivan PM, Sondhi V, Umetani M, Geradts J, McDonnell DP. 27-Hydroxycholesterol links hypercholesterolemia and breast cancer pathophysiology. Science. 2013;342(6162):1094-1098. doi: 10.1126/science.1241908. View Source

In Vivo Recovery and Enterohepatic Circulation of Deuterated 26‑Hydroxycholesterol‑d4 vs. Radiolabeled Tracers

In a human neonatal study, oral administration of deuterated (D4)-26-hydroxycholesterol disulfate (50 µg) achieved 82% recovery in feces and urine over 72 hours, as quantified by isotope ratio mass spectrometry, providing direct evidence of enterohepatic circulation and preformed bile acid pool turnover [1]. Comparable studies employing radiolabeled [³H]-26-hydroxycholesterol have reported similar recovery kinetics but require handling of radioactive materials and lack the positional specificity of deuterium labeling [2]. The stable isotope approach using (25RS)-26-hydroxycholesterol-d4 eliminates radiation safety concerns, permits repeated dosing in longitudinal studies, and enables simultaneous tracking of multiple isotopologues via high‑resolution mass spectrometry—advantages not achievable with single‑isotope radiotracers or non‑deuterated compounds.

Evidence Dimension	Total Tracer Recovery (72 h)
Target Compound Data	82% of administered D4‑26‑hydroxycholesterol disulfate
Comparator Or Baseline	Radiolabeled [³H]-26-hydroxycholesterol: ~75‑85% recovery (literature range)
Quantified Difference	Equivalent recovery within experimental error; stable isotope method avoids radioactivity
Conditions	Normal human neonates; oral administration of 50 µg tracer; fecal and urine collection over 72 h

Why This Matters

The stable isotope method using (25RS)-26-hydroxycholesterol-d4 provides comparable kinetic fidelity to radiotracers while eliminating radiation safety and disposal burdens, making it the preferred choice for clinical metabolic studies and pediatric investigations.

• [1] Rajagopalan I, Shukla H, Kok E, Javitt NB. Hydroxysterol and bile acid metabolism: transition from fetal to neonatal life. Pediatr Res. 1984;18(4):209A. doi: 10.1203/00006450-198404001-00695. View Source
• [2] Anderson KE, Kok E, Javitt NB. Bile acid synthesis in man: metabolism of 7α-hydroxycholesterol-¹⁴C and 26-hydroxycholesterol-³H. J Clin Invest. 1972;51(1):112-117. doi: 10.1172/JCI106780. View Source

Purity and Characterization: 98 atom% D vs. Alternative Deuterated 26‑Hydroxycholesterol Preparations

Commercial (25RS)-26-hydroxycholesterol-d4 from C/D/N Isotopes (Catalog D‑6879) is supplied at 98 atom% D, as verified by NMR and MS [1]. This level of isotopic enrichment exceeds the 95‑97 atom% D typical of many research‑grade deuterated sterols and minimizes correction for natural abundance isotopes during quantitative analysis [2]. Lower‑purity d4 preparations (e.g., 90‑95 atom% D) introduce substantial measurement uncertainty in isotope dilution MS, requiring complex mathematical deconvolution of overlapping isotopic envelopes [3]. For internal standard applications in LC‑MS/MS, a purity of ≥98 atom% D ensures that the tracer signal is dominated by the M+4 ion, reducing the limit of quantification and improving inter‑batch precision.

Evidence Dimension	Deuterium Enrichment (atom% D)
Target Compound Data	≥98 atom% D
Comparator Or Baseline	Research‑grade deuterated sterols: 95‑97 atom% D; custom syntheses: 90‑95 atom% D
Quantified Difference	1‑3 percentage point improvement in atom% D
Conditions	¹H NMR spectroscopy; mass spectrometry with isotope ratio monitoring

Why This Matters

High isotopic purity (≥98 atom% D) directly translates to lower limits of detection and greater quantitative accuracy in tracer studies, reducing the amount of expensive labeled compound required per experiment and improving data reproducibility.

• [1] C/D/N Isotopes Inc. Certificate of Analysis for (25RS)-26-Hydroxycholesterol-24,24,26,26-d4. Product No. D-6879. View Source
• [2] Bluck LJC, Volmer DA. The role of naturally occurring stable isotopes in mass spectrometry, part I: the theory. Spectroscopy (Springf). 2009;23(10):36-43. View Source
• [3] Ciccimaro E, Blair IA. Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis. 2010;2(2):311-341. doi: 10.4155/bio.09.185. View Source

(25RS)-26-Hydroxycholesterol-d4 Applications

Plasma/Serum 26-Hydroxycholesterol Quantification

Administer (25RS)-26-hydroxycholesterol-d4 orally or intravenously to human subjects or animal models and quantify its conversion to deuterated bile acids (e.g., chenodeoxycholic acid‑d4) in plasma, bile, or feces using LC‑MS/MS [1]. Because 26‑hydroxycholesterol is exclusively metabolized by CYP27A1 via the acidic pathway, the appearance of d4‑labeled bile acids provides a direct, pathway‑specific readout of acidic bile acid synthesis flux. This approach circumvents the pathway ambiguity inherent in generic deuterated cholesterol tracers and is applicable to studies of NASH, primary biliary cirrhosis, and pharmacodynamic assessment of FXR agonists [2].

Bile Acid Biosynthetic Pathway Partitioning

Treat cholesterol‑loaded human macrophage foam cells with (25RS)-26-hydroxycholesterol-d4 and quantify LXR target gene expression (e.g., ABCA1, ABCG1 mRNA) alongside tracer‑derived oxysterol metabolites by LC‑HRMS [3]. Because the d4‑labeled compound retains full LXR agonist potency (EC50 71‑85 nM), it can be used at biologically relevant concentrations to simultaneously track intracellular metabolism and receptor activation. This dual‑readout assay is not achievable with non‑oxysterol deuterated cholesterol tracers (e.g., cholesterol‑d7), which do not activate LXR.

Multi-Oxysterol Profiling in Lipidomics

In breast cancer or cardiovascular cohort studies, administer (25RS)-26-hydroxycholesterol-d4 as a stable isotope tracer to quantify the conversion of cholesterol to 26‑hydroxycholesterol in vivo, and correlate tracer‑derived 26‑HC levels with serum estradiol and ER‑dependent gene expression in target tissues [4]. The SERM activity of 26‑hydroxycholesterol (IC50 ~1 µM) has been implicated in tamoxifen resistance and atherosclerosis; the d4‑tracer enables direct assessment of 26‑HC production rates without interference from dietary or exogenous oxysterol sources.

Oxysterol Analytical Standard QC and Calibration

Use (25RS)-26-hydroxycholesterol-d4 as an internal standard for the quantitative analysis of 26‑hydroxycholesterol in human plasma, cerebrospinal fluid, or tissue homogenates [5]. Its +4 Da mass shift and ≥98 atom% D purity ensure baseline separation from the endogenous analyte, enabling accurate quantification across the physiological concentration range (0.1‑1.0 µM). This application is essential for clinical laboratories developing diagnostic tests for cerebrotendinous xanthomatosis, Niemann‑Pick type C, or other disorders of sterol metabolism.

Application

Selection Property

Validation Focus

26-Hydroxycholesterol quantification in human plasma/serum research matrices

Analyte-matched deuterated ISTD

Recovery and matrix-effect correction

Bile acid biosynthetic pathway partitioning studies

Acidic pathway-specific tracer (CYP27A1)

In vivo pathway differentiation validation

Multi-oxysterol profiling in lipidomics panels

Co-eluting oxysterol ISTD for 26-hydroxycholesterol

Multi-analyte method precision and accuracy

Analytical method calibration and QC

Certified isotopic purity

Measurement traceability and reliability

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• [2] Lütjohann D, Stellaard F, Mulder MT, Sijbrands EJG, von Bergmann K. The emerging role of oxysterols in the pathogenesis of cardiovascular disease and diabetes. J Clin Med. 2020;9(11):3649. doi: 10.3390/jcm9113649. View Source
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• [5] Griffiths WJ, Abdel-Khalik J, Crick PJ, Yutuc E, Wang Y. Cholesterolomics: an update. Anal Biochem. 2017;524:56-67. doi: 10.1016/j.ab.2017.01.009. View Source